![molecular formula C9H6F3N3O2 B1319012 5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine CAS No. 910442-23-8](/img/structure/B1319012.png)
5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine
Overview
Description
The compound is an organic molecule that contains a trifluoromethoxy group attached to a phenyl ring . This group is often found in various pharmaceuticals and agrochemicals due to its unique properties .
Synthesis Analysis
While specific synthesis methods for this compound were not found, trifluoromethoxyphenyl-based compounds are often synthesized using various organic chemistry reactions .Molecular Structure Analysis
The molecular structure of this compound likely includes a phenyl ring with a trifluoromethoxy group attached, and an oxadiazole ring, which is a heterocyclic compound containing an oxygen atom, two nitrogen atoms, and two carbon atoms in a five-membered ring .Scientific Research Applications
Electrochromic Devices
5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine: has been utilized in the development of electrochromic polymers . These polymers are promising materials for anodic layers in electrochromic devices (ECDs), which change color upon the application of an electric potential . The trifluoromethoxy group contributes to the lowering of the HOMO and LUMO energy levels, enhancing the color-changing properties of the polymers. This makes them suitable for applications such as auto-dimming mirrors , smart windows , and energy storage devices .
Inhibitors of Human Soluble Epoxide Hydrolase
Compounds containing the trifluoromethoxyphenyl group, like 5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine , have shown promise as inhibitors of human soluble epoxide hydrolase (sEH) . sEH is a target for the treatment of various diseases, including hypertension, tuberculosis, and renal pathologies. The presence of the trifluoromethoxy group enhances the lipophilicity and potential inhibitory activity of these compounds.
Organic Synthesis
The trifluoromethoxyphenyl group is a valuable moiety in organic synthesis. It is often introduced as a structural fragment in the design of various organic compounds due to its electron-withdrawing properties. This can influence the reactivity and stability of the synthesized molecules, making them useful in a wide range of chemical reactions and syntheses .
Pharmaceutical Design
In pharmaceutical research, the trifluoromethoxyphenyl group is incorporated into molecules to modify their pharmacokinetic properties. It can improve the metabolic stability and increase the bioavailability of therapeutic agents. This structural modification is crucial in the design of new drugs with enhanced efficacy and reduced side effects .
Agricultural Chemicals
The trifluoromethoxyphenyl group is also found in compounds used as agricultural chemicals. For example, it is present in certain insecticides that act by blocking potential-dependent sodium channels in harmful insects and rodents. The introduction of this group can enhance the potency and selectivity of these agrochemicals .
Material Science
In material science, the trifluoromethoxyphenyl group is used to modify the properties of materials, such as polymers, to make them suitable for specific applications. Its electron-withdrawing nature can affect the electronic and optical properties of materials, which is beneficial for the development of advanced materials with tailored functionalities .
Safety And Hazards
properties
IUPAC Name |
5-[4-(trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F3N3O2/c10-9(11,12)17-6-3-1-5(2-4-6)7-14-15-8(13)16-7/h1-4H,(H2,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHLQBNSORVQYNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(O2)N)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F3N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50592203 |
Source
|
| Record name | 5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50592203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
CAS RN |
910442-23-8 |
Source
|
| Record name | 5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=910442-23-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50592203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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